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Compound of Interest

Compound Name: AU-15330

Cat. No.: B10827972

For researchers, scientists, and drug development professionals utilizing the investigational
PROTAC (Proteolysis-Targeting Chimera) degrader AU-15330, adherence to rigorous safety
and disposal protocols is paramount to ensure a secure laboratory environment and to prevent
environmental contamination. This document provides a comprehensive, step-by-step guide for
the proper handling and disposal of AU-15330, based on general best practices for hazardous
laboratory chemicals.

Disclaimer: No specific Safety Data Sheet (SDS) for AU-15330 is publicly available. Therefore,
this guidance is based on general principles of laboratory safety and chemical waste
management. It is imperative to consult your institution's Environmental Health and Safety
(EHS) department and the official SDS, once obtained from the supplier, for definitive and
compliant disposal procedures.

Summary of Key Chemical and Safety Data

The following table summarizes essential data for AU-15330, gathered from various chemical
suppliers. This information is critical for risk assessment and the formulation of appropriate

handling procedures.
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Parameter Information
Chemical Name AU-15330
CAS Number 2380274-50-8
Molecular Formula C39H49N9OsS
Molecular Weight 755.94 g/mol
Appearance Solid powder

st (Powder) Short-term (days to weeks) at 0-4°C; Long-term
orage (Powder
J (months to years) at -20°C.

1 year at -80°C in solvent; 1 month at -20°C in

Storage (in solution) |
solvent.

Shipped as a non-hazardous chemical, but

should be handled with care as a potent,
General Hazards ] ) )

biologically active molecule. For research use

only.

Experimental Protocols: Disposal of AU-15330

The proper disposal of AU-15330, both in its pure form and as contaminated waste, requires a
systematic approach to mitigate risks. The following protocol outlines the necessary steps for
its responsible disposal.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling AU-15330. This includes, but is not limited to,
a lab coat, safety glasses with side shields, and chemical-resistant gloves.

2. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or waste AU-15330 powder in a clearly labeled, sealed container
designated for chemical waste.
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o All materials that have come into direct contact with the solid compound, such as weigh
boats, spatulas, and contaminated gloves, should be considered hazardous and collected
in the same designated solid waste container.

e Liquid Waste:
o Collect solutions containing AU-15330 in a separate, labeled, and sealed waste container.
o Do not mix AU-15330 waste with other incompatible waste streams.

o Aqueous solutions should not be disposed

» To cite this document: BenchChem. [Essential Safety and Disposal Procedures for the
PROTAC Degrader AU-15330]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10827972#au-15330-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b10827972?utm_src=pdf-body
https://www.benchchem.com/product/b10827972?utm_src=pdf-body
https://www.benchchem.com/product/b10827972#au-15330-proper-disposal-procedures
https://www.benchchem.com/product/b10827972#au-15330-proper-disposal-procedures
https://www.benchchem.com/product/b10827972#au-15330-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10827972?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

